Ethyl (5Z)-2-(4-tert-butylbenzoyl)imino-4-hydroxy-5-[(5-methylfuran-2-yl)methylidene]thiophene-3-carboxylate
Ethyl (5Z)-2-(4-tert-butylbenzoyl)imino-4-hydroxy-5-[(5-methylfuran-2-yl)methylidene]thiophene-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0475703
InChI:
InChI=1S/C24H25NO5S/c1-6-29-23(28)19-20(26)18(13-17-12-7-14(2)30-17)31-22(19)25-21(27)15-8-10-16(11-9-15)24(3,4)5/h7-13,26H,6H2,1-5H3/b18-13-,25-22?
SMILES:
CCOC(=O)C1=C(C(=CC2=CC=C(O2)C)SC1=NC(=O)C3=CC=C(C=C3)C(C)(C)C)O
Molecular Formula:
C24H25NO5S
Molecular Weight:
439.5g/mol
Ethyl (5Z)-2-(4-tert-butylbenzoyl)imino-4-hydroxy-5-[(5-methylfuran-2-yl)methylidene]thiophene-3-carboxylate
CAS No.:
Cat. No.: VC0475703
Molecular Formula: C24H25NO5S
Molecular Weight: 439.5g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C24H25NO5S |
|---|---|
| Molecular Weight | 439.5g/mol |
| IUPAC Name | ethyl (5Z)-2-(4-tert-butylbenzoyl)imino-4-hydroxy-5-[(5-methylfuran-2-yl)methylidene]thiophene-3-carboxylate |
| Standard InChI | InChI=1S/C24H25NO5S/c1-6-29-23(28)19-20(26)18(13-17-12-7-14(2)30-17)31-22(19)25-21(27)15-8-10-16(11-9-15)24(3,4)5/h7-13,26H,6H2,1-5H3/b18-13-,25-22? |
| Standard InChI Key | GACJXDNLTDMGGE-OQYABBNDSA-N |
| SMILES | CCOC(=O)C1=C(C(=CC2=CC=C(O2)C)SC1=NC(=O)C3=CC=C(C=C3)C(C)(C)C)O |
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